
Personal protective equipment for handling
Diloxanide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diloxanide

Cat. No.: B1670642 Get Quote

Essential Safety and Handling Guide for Diloxanide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Diloxanide. Adherence to these procedures is vital

for ensuring personal safety and maintaining a secure laboratory environment.

Diloxanide, an antiprotozoal agent, requires careful handling due to its potential health

hazards. The following procedural guidance outlines the necessary personal protective

equipment (PPE), emergency protocols, and disposal plans.

Hazard Identification
Diloxanide furoate is classified as harmful if swallowed.[1] It may cause irritation upon contact

with the skin, eyes, or respiratory tract.[2] In case of fire, it may emit irritant fumes.[1]

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Protocol
To minimize exposure risk, the following personal protective equipment must be worn when

handling Diloxanide.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3] Safety

goggles with side-shields are

recommended.[1] A face shield

may be necessary for splash

protection.

Protects eyes from dust,

splashes, and vapors.[2]

Skin Protection

Gloves: Wear chemical-

impermeable gloves.[2]

Clothing: Wear appropriate

protective clothing to prevent

skin exposure.[3] Impervious

clothing is recommended.[1] A

lab coat should be worn.

Prevents direct skin contact

with the chemical.[2][3]

Respiratory Protection

Use a suitable respirator.[1]

For tasks that may generate

dust or aerosols, a

NIOSH/MSHA-approved

respirator is necessary.[3]

Ensure the respirator has an

appropriate filter type.

Avoids inhalation of dust and

aerosols.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for Diloxanide furoate.
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Property Value Source

Molecular Formula C14H11Cl2NO4 [1][2]

Molecular Weight 328.15 g/mol [1][2]

Melting Point 111-114°C [1]

Boiling Point 438.4°C at 760 mmHg [1]

Occupational Exposure Limits No data available [1][3]

Operational and Disposal Plans
Safe Handling Procedures

Ventilation: Handle Diloxanide in a well-ventilated place, preferably in a chemical fume

hood.[1][2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][3]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[1][2]

Hygiene: Wash hands thoroughly after handling.[1][2][3] Do not eat, drink, or smoke in the

work area.[1][2]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Recommended storage temperatures for the powder form are -20°C for up to 3 years and

4°C for up to 2 years.[1]

Store away from direct sunlight, heat, and sources of ignition.[1]

Emergency Protocols
In the event of an emergency, follow these procedures immediately.

Spill or Leak:
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Evacuate personnel to a safe area.[1][2]

Ensure adequate ventilation.[1][2]

Wear full personal protective equipment, including a respirator.[1]

Prevent further leakage if it is safe to do so.[2]

Absorb spills with an inert material (e.g., diatomite, universal binders).[1]

Collect the material in a suitable, closed container for disposal.[2]

Decontaminate the spill area with alcohol.[1]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[2][4]

Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with

soap and plenty of water for at least 15 minutes.[2][3] If irritation persists, consult a doctor.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[2][3] Seek medical attention.[2][3]

Ingestion: Rinse the mouth with water.[2][3] Do not induce vomiting.[2] Never give

anything by mouth to an unconscious person.[2] Call a physician or Poison Control Center

immediately.[2]

Fire Fighting:

Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[1][2]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[1][2]
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Disposal Plan
Dispose of Diloxanide and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[2][3]

Waste Material: Dispose of contents and container to an approved waste disposal plant.[3]

Contaminated Packaging: Treat as hazardous waste and dispose of accordingly.

Visual Workflow and Relationship Diagrams
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Caption: Workflow for handling Diloxanide.
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Caption: Emergency response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-B1147/Diloxanide-furoate-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/diloxanide-furoate.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3609603&productDescription=DILOXANIDE+%28FUROATE%29%2C+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/diloxanide.htm
https://www.benchchem.com/product/b1670642#personal-protective-equipment-for-handling-diloxanide
https://www.benchchem.com/product/b1670642#personal-protective-equipment-for-handling-diloxanide
https://www.benchchem.com/product/b1670642#personal-protective-equipment-for-handling-diloxanide
https://www.benchchem.com/product/b1670642#personal-protective-equipment-for-handling-diloxanide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

